Cas no 2137789-03-6 (5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl)-)

• Product Name: 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl)-
• CAS No: 2137789-03-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5263401
• Update Time: 2025-05-20

5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl)-

• Inchi： 1S/C11H16N2O/c1-8(11(2,3)4)10-13-7-9(14-10)5-6-12/h7-8H,5H2,1-4H3
• InChI Key： KIHCZKBBUOAAFN-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CN=C1C(C)C(C)(C)C

Additional information on 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl)-

Introduction to 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137789-03-6, identified as 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the oxazole class of heterocyclic compounds, which are known for their diverse biological activities and industrial applications. The structural motif of oxazole, featuring a five-membered ring containing one oxygen atom and two carbon atoms, makes it a versatile scaffold for drug discovery and material science.

5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl) is particularly noteworthy due to its unique substitution pattern. The presence of a nitrile group at the 5-position of the oxazole ring and an isobutyl group at the 2-position introduces specific electronic and steric properties that can influence its reactivity and biological interactions. Such structural features are often exploited in medicinal chemistry to modulate binding affinities and pharmacokinetic profiles.

In recent years, there has been growing interest in oxazole derivatives as potential therapeutic agents. The oxazole core is found in several FDA-approved drugs, including antifungals and herbicides, underscoring its importance in drug design. The compound 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl) serves as a valuable intermediate in synthesizing more complex molecules with tailored biological activities. Its utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals.

One of the most compelling aspects of this compound is its role in the development of novel bioactive molecules. Researchers have leveraged its scaffold to create derivatives with enhanced efficacy against various targets. For instance, studies have demonstrated that oxazole-based compounds can exhibit inhibitory effects on enzymes involved in inflammatory pathways. This has spurred investigations into its potential as an anti-inflammatory agent.

The synthesis of 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the oxazole ring followed by functionalization at the desired positions. The introduction of the isobutyl group and the nitrile functionality requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

The chemical properties of this compound make it a promising candidate for further exploration. Its solubility profile, stability under various conditions, and reactivity towards different reagents are all critical factors that influence its applicability. For example, its ability to undergo nucleophilic substitution reactions at the nitrile group allows for easy derivatization into other functionalized molecules.

In academic research circles, 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl) has been utilized in various mechanistic studies to understand reaction pathways and develop new synthetic strategies. Its incorporation into libraries of compounds has enabled high-throughput screening for biological activity. Such screens are instrumental in identifying lead compounds that can be optimized for therapeutic use.

The pharmaceutical industry has taken note of the potential of this compound as well. Companies specializing in small-molecule drug discovery have included it in their catalogues for custom synthesis requests. Its versatility as a building block makes it particularly attractive for medicinal chemists working on next-generation therapeutics.

Looking ahead, the future applications of 5-Oxazoleacetonitrile, 2-(1,2,2-trimethylpropyl) are likely to expand as new research emerges. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with improved properties. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

The global market for specialized chemicals like this one continues to grow alongside advancements in chemical synthesis technologies. As demand for high-purity intermediates increases, so does the need for innovative solutions to complex chemical challenges. The compound’s role in this landscape underscores its importance as a cornerstone molecule in modern chemical research.